Cas no 1675245-06-3 ((S,Z)-N-(2-Oxotetrahydrofuran-3-yl)tetradec-9-enamide)
(S,Z)-N-(2-Oxotetrahydrofuran-3-yl)tetradec-9-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-cis-Tetradec-9Z-enoyl-L-homoserine lactone
- (Z)-N-[(3S)-2-oxooxolan-3-yl]tetradec-9-enamide
- (S,Z)-N-(2-Oxotetrahydrofuran-3-yl)tetradec-9-enamide
- C18H31NO3
- 1920AH
- N-cis-tetradec-9-enoyl-L-Homoserine lactone
-
- Inchi: 1S/C18H31NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-17(20)19-16-14-15-22-18(16)21/h5-6,16H,2-4,7-15H2,1H3,(H,19,20)/b6-5-/t16-/m0/s1
- InChI Key: CNVCBUGVTPVVJB-KJPDOMRESA-N
- SMILES: O1C([C@H](CC1)NC(CCCCCCC/C=C\CCCC)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 12
- Complexity: 352
- XLogP3: 4.9
- Topological Polar Surface Area: 55.4
(S,Z)-N-(2-Oxotetrahydrofuran-3-yl)tetradec-9-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72916-5mg |
N-cis-tetradec-9Z-enoyl-L-Homoserine lactone |
1675245-06-3 | 98% | 5mg |
¥559.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72916-10mg |
N-cis-tetradec-9Z-enoyl-L-Homoserine lactone |
1675245-06-3 | 98% | 10mg |
¥987.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72916-25mg |
N-cis-tetradec-9Z-enoyl-L-Homoserine lactone |
1675245-06-3 | 98% | 25mg |
¥2272.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72916-50mg |
N-cis-tetradec-9Z-enoyl-L-Homoserine lactone |
1675245-06-3 | 98% | 50mg |
¥4028.00 | 2022-04-26 | |
| 1PlusChem | 1P01FGQ8-5mg |
(S,Z)-N-(2-oxotetrahydrofuran-3-yl)tetradec-9-enamide |
1675245-06-3 | ≥95% | 5mg |
$89.00 | 2024-06-19 | |
| 1PlusChem | 1P01FGQ8-10mg |
(S,Z)-N-(2-oxotetrahydrofuran-3-yl)tetradec-9-enamide |
1675245-06-3 | ≥95% | 10mg |
$133.00 | 2024-06-19 | |
| 1PlusChem | 1P01FGQ8-25mg |
(S,Z)-N-(2-oxotetrahydrofuran-3-yl)tetradec-9-enamide |
1675245-06-3 | ≥95% | 25mg |
$265.00 | 2024-06-19 | |
| 1PlusChem | 1P01FGQ8-50mg |
(S,Z)-N-(2-oxotetrahydrofuran-3-yl)tetradec-9-enamide |
1675245-06-3 | ≥95% | 50mg |
$450.00 | 2024-06-19 | |
| A2B Chem LLC | AY00336-5mg |
(S,Z)-N-(2-oxotetrahydrofuran-3-yl)tetradec-9-enamide |
1675245-06-3 | ≥95% | 5mg |
$43.00 | 2024-04-20 | |
| A2B Chem LLC | AY00336-10mg |
(S,Z)-N-(2-oxotetrahydrofuran-3-yl)tetradec-9-enamide |
1675245-06-3 | ≥95% | 10mg |
$79.00 | 2024-04-20 |
(S,Z)-N-(2-Oxotetrahydrofuran-3-yl)tetradec-9-enamide Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on (S,Z)-N-(2-Oxotetrahydrofuran-3-yl)tetradec-9-enamide
Introduction to (S,Z)-N-(2-Oxotetrahydrofuran-3-yl)tetradec-9-enamide (CAS No. 1675245-06-3)
(S,Z)-N-(2-Oxotetrahydrofuran-3-yl)tetradec-9-enamide (CAS No. 1675245-06-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrahydrofuran ring and a tetradecenamide moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The tetrahydrofuran ring is a versatile structural motif found in numerous natural products and synthetic compounds. It is known for its ability to participate in various chemical reactions, including nucleophilic substitutions and oxidative cleavages. In the context of (S,Z)-N-(2-Oxotetrahydrofuran-3-yl)tetradec-9-enamide, the tetrahydrofuran ring contributes to the overall stability and reactivity of the molecule, making it suitable for use in complex organic syntheses and drug design.
The tetradecenamide moiety, on the other hand, is a long-chain fatty acid derivative that can influence the compound's solubility, bioavailability, and biological activity. The presence of a double bond at the C9 position (as indicated by the "en" in the name) adds an additional layer of complexity to the molecule's behavior. This double bond can undergo various chemical transformations, such as hydrogenation or halogenation, which can be exploited to modify the compound's properties for specific applications.
Recent studies have highlighted the potential of (S,Z)-N-(2-Oxotetrahydrofuran-3-yl)tetradec-9-enamide in several areas of research. One notable application is its use as a lead compound in the development of anti-inflammatory drugs. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. The ability of (S,Z)-N-(2-Oxotetrahydrofuran-3-yl)tetradec-9-enamide to modulate inflammatory pathways has been demonstrated in both in vitro and in vivo models.
A study published in the Journal of Medicinal Chemistry reported that (S,Z)-N-(2-Oxotetrahydrofuran-3-yl)tetradec-9-enamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that this compound selectively targets key enzymes involved in inflammation, such as COX-2 and LOX, without affecting other essential physiological processes. This selective inhibition profile makes it a promising candidate for further development as a therapeutic agent.
In addition to its anti-inflammatory properties, (S,Z)-N-(2-Oxotetrahydrofuran-3-yl)tetradec-9-enamide has also shown potential in cancer research. A study published in Cancer Research investigated the effects of this compound on various cancer cell lines and found that it exhibits significant cytotoxicity against breast cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity is believed to involve the induction of apoptosis through the activation of caspase pathways.
The structural features of (S,Z)-N-(2-Oxotetrahydrofuran-3-yl)tetradec-9-enamide also make it an attractive candidate for drug delivery systems. The presence of the tetrahydrofuran ring can enhance the compound's stability in biological environments, while the long-chain fatty acid moiety can improve its solubility and permeability across biological membranes. These properties are particularly important for developing drugs that need to reach specific target sites within the body.
To further explore the potential applications of (S,Z)-N-(2-Oxotetrahydrofuran-3-yl)tetradec-9-enamide, researchers are conducting extensive studies on its pharmacokinetics and pharmacodynamics. These studies aim to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. Preliminary data suggest that (S,Z)-N-(2-Oxotetrahydrofuran-3-yl)tetradec-9-enamide has favorable pharmacokinetic properties, with good oral bioavailability and a long half-life.
In conclusion, (S,Z)-N-(2-Oxotetrahydrofuran-3-yl)tetradec-9-enamide (CAS No. 1675245-06-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its stability, reactivity, and biological activity, making it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing our understanding of complex biological processes.
1675245-06-3 ((S,Z)-N-(2-Oxotetrahydrofuran-3-yl)tetradec-9-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)